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Compound of Interest

Compound Name: 1-Bromo-10-phenyldecane

Cat. No.: B1273156 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-10-phenyldecane in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

clear operational and disposal plans.

While a comprehensive Safety Data Sheet (SDS) for 1-Bromo-10-phenyldecane is not readily

available, the information presented here is compiled from data on structurally similar long-

chain halogenated hydrocarbons and available chemical properties.[1][2][3][4][5][6][7][8][9] It is

imperative to handle this compound with caution, assuming it may possess hazards similar to

related chemicals, such as skin and eye irritation.[1][6][10]

Quantitative Data Summary
The following table summarizes the available physicochemical data for 1-Bromo-10-
phenyldecane.
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Property Value

CAS Number 85562-26-1[11][12][13]

Molecular Formula C₁₆H₂₅Br[11][13]

Molecular Weight 297.28 g/mol [11][13]

Appearance Not Available

Boiling Point Not Available

Melting Point Not Available

Flash Point Not Available

Density Not Available

Personal Protective Equipment (PPE)
When handling 1-Bromo-10-phenyldecane, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.[14]

Recommended PPE
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against potential

splashes and vapors that can

cause serious eye irritation.[1]

[7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

may cause irritation.[1][6]

Gloves should be inspected

before use and disposed of

properly after handling.

Body Protection A chemically resistant lab coat.

Protects against incidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

All handling should be

performed in a certified

chemical fume hood to prevent

inhalation of any potential

vapors.[14]

Operational and Disposal Plans
Strict adherence to the following protocols for handling, storage, and disposal is crucial for

maintaining a safe laboratory environment.

Experimental Protocols: Handling and Storage
Engineering Controls: All work with 1-Bromo-10-phenyldecane must be conducted in a

well-ventilated chemical fume hood.[14] An eyewash station and safety shower must be

readily accessible.[4]

Safe Handling Practices:

Avoid contact with skin and eyes.[1][2][7]

Do not breathe any mists or vapors that may be generated.
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Wash hands thoroughly after handling the compound.[1]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[2][4][8]

Spill Management Protocol
Immediate Action: Evacuate non-essential personnel from the spill area.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

material such as sand, vermiculite, or a universal binder.[9][14][15]

Cleanup:

Carefully collect the absorbed material and contaminated debris into a designated,

sealable container for hazardous waste.[9][14]

Use non-sparking tools if there is any fire risk.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

must also be disposed of as hazardous waste.

Personal Protection: Wear the appropriate PPE throughout the entire cleanup process.[15]

Disposal Protocol
Waste Segregation: 1-Bromo-10-phenyldecane is a halogenated organic compound and

must be disposed of as hazardous waste. It is critical to segregate this waste from non-

halogenated organic waste to prevent complications in the disposal process.[14]

Waste Collection:
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Collect all waste, including unused product, contaminated labware, and spill cleanup

materials, in a designated and clearly labeled hazardous waste container.[9][14]

The container must be compatible with the chemical, such as a polyethylene container.[14]

Label the container with "Hazardous Waste" and the full chemical name: "1-Bromo-10-
phenyldecane".[14]

Final Disposal:

The sealed and labeled waste container should be stored in a designated satellite

accumulation area.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.[5][9]

The recommended method of disposal is high-temperature incineration at a facility

equipped with an afterburner and scrubber to neutralize hazardous combustion

byproducts like hydrogen bromide gas.[5][15]

Logical Workflow for Handling 1-Bromo-10-
phenyldecane
The following diagram illustrates the procedural flow for the safe handling and disposal of 1-
Bromo-10-phenyldecane.
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Caption: Workflow for safe handling and disposal of 1-Bromo-10-phenyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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